Cas no 84413-73-0 (Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-)

• Product Name: Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-
• CAS No: 84413-73-0
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 667241
• PubChem ID: 13331639
• Update Time: 2025-04-19

Benzene, 1-methoxy-2-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-[(S)-methylsulfinyl]-
• 1-methoxy-2-[(S)-methylsulfinyl]benzene
• 1-[(S)-Methanesulfinyl]-2-methoxybenzene
• 84413-73-0
• DTXSID80537147

• Inchi： 1S/C8H10O2S/c1-10-7-5-3-4-6-8(7)11(2)9/h3-6H,1-2H3/t11-/m0/s1
• InChI Key： KFDMXBDWLHODTQ-NSHDSACASA-N
• SMILES： [S@](C)(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides